![molecular formula C20H24ClN3O4 B2372855 (E)-3-(benzo[d][1,3]dioxol-5-yl)-1-(4-((3,5-dimethylisoxazol-4-yl)methyl)piperazin-1-yl)prop-2-en-1-one hydrochloride CAS No. 1351664-27-1](/img/structure/B2372855.png)
(E)-3-(benzo[d][1,3]dioxol-5-yl)-1-(4-((3,5-dimethylisoxazol-4-yl)methyl)piperazin-1-yl)prop-2-en-1-one hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
(E)-3-(benzo[d][1,3]dioxol-5-yl)-1-(4-((3,5-dimethylisoxazol-4-yl)methyl)piperazin-1-yl)prop-2-en-1-one hydrochloride is a useful research compound. Its molecular formula is C20H24ClN3O4 and its molecular weight is 405.88. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Hypolipidemic Activity
One of the key applications of compounds similar to (E)-3-(benzo[d][1,3]dioxol-5-yl)-1-(4-((3,5-dimethylisoxazol-4-yl)methyl)piperazin-1-yl)prop-2-en-1-one hydrochloride is in hypolipidemic activity. A study by Ashton et al. (1984) synthesized a series of [alpha-(heterocyclyl)benzyl]piperazines, including a closely related compound, which showed potent activity in lowering serum lipid levels at a daily oral dose of 2 mg/kg. This compound was found to be 100 times more potent than clofibrate in reducing serum cholesterol and triglyceride levels in rats (Ashton et al., 1984).
Luminescent Properties and Photo-Induced Electron Transfer
Gan et al. (2003) investigated novel piperazine substituted naphthalimide model compounds, including ones structurally related to the compound . The study focused on their luminescent properties and photo-induced electron transfer, revealing the potential of these compounds as pH probes due to their fluorescent quantum yields and charge separation in the excited singlet state (Gan et al., 2003).
Antibacterial and Biofilm Inhibition
In the realm of antibacterial applications, Mekky and Sanad (2020) synthesized novel bis(pyrazole-benzofuran) hybrids possessing piperazine linkers, showing strong antibacterial efficacies and biofilm inhibition activities. These compounds demonstrated significant inhibitory activity against various bacterial strains, including E. coli, S. aureus, and S. mutans, highlighting their potential as potent bacterial biofilm and MurB inhibitors (Mekky & Sanad, 2020).
Antimalarial Activity
The antimalarial properties of related compounds were explored by Cunico et al. (2009), who reported the synthesis and biological studies of (2R,3S)-4-(arylmethyl)-1-(4-phenyl-3-amino-2-hydroxy-butyl)-piperazine derivatives. These compounds exhibited notable anti-malarial activity, emphasizing the importance of specific structural features for generating activity (Cunico et al., 2009).
Anticancer and Antimicrobial Activities
Further research into the applications of such compounds includes their potential in anticancer and antimicrobial therapies. Studies have explored various derivatives for their activities against cancer cell lines and microorganisms, demonstrating a range of biological activities that could be beneficial in developing new therapeutic agents (Shibuya et al., 2018); (Bektaş et al., 2007).
Properties
IUPAC Name |
(E)-3-(1,3-benzodioxol-5-yl)-1-[4-[(3,5-dimethyl-1,2-oxazol-4-yl)methyl]piperazin-1-yl]prop-2-en-1-one;hydrochloride |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H23N3O4.ClH/c1-14-17(15(2)27-21-14)12-22-7-9-23(10-8-22)20(24)6-4-16-3-5-18-19(11-16)26-13-25-18;/h3-6,11H,7-10,12-13H2,1-2H3;1H/b6-4+; |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AUZPLNUYOCHBOQ-CVDVRWGVSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=NO1)C)CN2CCN(CC2)C(=O)C=CC3=CC4=C(C=C3)OCO4.Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=C(C(=NO1)C)CN2CCN(CC2)C(=O)/C=C/C3=CC4=C(C=C3)OCO4.Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H24ClN3O4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
405.9 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.